Cas no 61779-91-7 (Methanone, (2,5-dibutylphenyl)-3-pyridinyl-)

• Product Name: Methanone, (2,5-dibutylphenyl)-3-pyridinyl-
• CAS No: 61779-91-7
• MF: C₂₀H₂₅NO
• MW: 295.418605566025
• CID: 466439
• PubChem ID: 71392300
• Update Time: 2025-04-19

Methanone, (2,5-dibutylphenyl)-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,5-dibutylphenyl)-3-pyridinyl-
• (2,5-dibutylphenyl)-pyridin-3-ylmethanone
• (2,5-Dibutylphenyl)(pyridin-3-yl)methanone
• 61779-91-7
• DTXSID50814119

• Inchi： 1S/C20H25NO/c1-3-5-8-16-11-12-17(9-6-4-2)19(14-16)20(22)18-10-7-13-21-15-18/h7,10-15H,3-6,8-9H2,1-2H3
• InChI Key： JHHGIHQEXNLUKM-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)C1C=C(C=CC=1CCCC)CCCC

Computed Properties

• Exact Mass: 295.19375
• Monoisotopic Mass: 295.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96